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Compound of Interest

Compound Name: [Sar9,Met(02)11]-SP
Cat. No.: B10839066
Get Quote

Executive Summary

[Sar9,Met(02)11]-Substance P (CAS 110880-55-2) is a highly selective, potent, and
metabolically stable agonist of the Neurokinin-1 (NK1) receptor.[1] Unlike native Substance P,
this analogue is engineered for resistance to enzymatic degradation (peptidases), significantly
extending its biological half-life.[1]

Critical Safety Directive: Due to its enhanced stability and potency, standard biological waste
protocols (e.g., simple enzymatic degradation) are insufficient.[1] Disposal must prioritize
chemical incineration or oxidative destruction to prevent accidental biological activation in
waste streams.

Hazard Identification & Biological Impact

Before disposal, personnel must understand why rigorous containment is necessary. This
compound is not just a chemical irritant; it is a potent biological activator.
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Hazard Category Specific Risk Mechanism of Action

Activation of NK1 receptors in
smooth muscle causes potent

Respiratory Bronchoconstriction ] o
contraction of bronchial tissue.

[1]

Vasodilation and increased
Cardiovascular Hypotension / Tachycardia vascular permeability via
endothelial NK1 activation.

The Sarcosine (Pos 9) and
Methionine sulfone (Pos 11)
. ) modifications prevent
Stability Persistence ] )
proteolysis, allowing the
compound to persist in waste

traps.[1]

Personal Protective Equipment (PPE) Matrix

Treat all waste handling with the same rigor as active experimental manipulation.[1]

Respiratory: NIOSH-approved N95 respirator or P100 HEPA filter (if handling lyophilized
powder).[1]

Dermal: Double-gloving (Nitrile, min 0.11mm thickness).[1]

Ocular: Chemical splash goggles (ANSI 287.1).[1]

Clothing: Lab coat with closed cuffs; Tyvek sleeves recommended for large spill cleanups.

Disposal Protocols: Step-by-Step

Core Principle: Segregate waste at the source.[1][2] Do not mix potent agonist waste with
general organic solvents unless explicitly approved by EHS.

Scenario A: Lyophilized Powder & Pure Stocks

Primary Goal: Total thermal destruction.
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Containment: Keep the substance in its original glass vial. Do not attempt to empty the vial.

Secondary Packaging: Place the vial into a clear, sealable biohazard bag or a dedicated

hazardous waste jar.

Labeling: Affix a hazardous waste tag.
o Chemical Name: [Sar9,Met(O2)11]-Substance P[1][3][4]

o Hazard Class: Toxic / Bioactive Peptide[1]

Disposal Path: Route to High-Temperature Chemical Incineration.

o Note: Autoclaving is not recommended for pure stocks as it may not fully degrade the
synthetic analogue and can aerosolize the peptide.

Scenario B: Aqueous Solutions & Buffers

Primary Goal: Chemical Inactivation (Oxidation).[1]

¢ Inactivation: Treat the solution with 10% Sodium Hypochlorite (Bleach) or 1N Sodium
Hydroxide (NaOH).[1]

o Ratio: Add 1 volume of deactivator for every 1 volume of waste solution (1:1 ratio).[1]

o Incubation: Allow to stand for at least 30 minutes. The oxidation destroys the peptide
backbone and the methionine sulfone residue.

e pH Adjustment: Neutralize the solution to pH 7-9 if required by local waste facility rules.

o Disposal Path: Pour into the designated Aqueous Chemical Waste carboy. Do not pour down
the sink.

Scenario C: Contaminated Consumables (Tips, Tubes,
Wipes)

Primary Goal: Containment and Incineration.[1]
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o Collection: Collect all pipette tips, Eppendorf tubes, and gloves in a dedicated solid waste
container lined with a double yellow (trace chemo/bio) or red biohazard bag.

e Labeling: Mark as "Trace Contaminated with NK1 Agonist."

o Disposal Path:Incineration is the preferred method. If incineration is unavailable, autoclave at
121°C for 60 minutes, then dispose of as biological waste.

Visual Workflows
Diagram 1: Waste Stream Decision Tree

This logic flow ensures the correct disposal path is chosen based on the physical state of the
waste.
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Waste Generation
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Click to download full resolution via product page

Caption: Decision matrix for segregating [Sar9,Met(02)11]-SP waste streams to ensure total
deactivation.

Diagram 2: Spill Response Protocol

Immediate actions to take in the event of accidental release.

1. Alert & Evacuate 2. Don PPE 3. Cover Spill 4. Apply Deactivator 5. Collect & Dispose
(Avoid Inhalation) (Resp, Goggles, Double Gloves) (Absorbent Pads) (10% Bleach, 30 min) (As Hazardous Waste)
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Caption: Emergency workflow for containing and neutralizing powder or liquid spills.

Decontamination of Surfaces

Post-experiment cleaning is mandatory to prevent cross-contamination or inadvertent exposure

to future users.

Preparation: Prepare a fresh solution of 10% Sodium Hypochlorite (Bleach) or a commercial
oxidative decontaminant (e.g., Virkon S).[1]

Application: Spray or wipe the work surface liberally.

Contact Time: Allow the solution to sit for 15—-20 minutes. This dwell time is critical for
breaking the modified peptide bonds.

Rinse: Wipe down with 70% Ethanol or sterile water to remove corrosive residue and salts.

Regulatory & Compliance Notes

RCRA Classification: While not always listed as a P-listed waste (acutely toxic) by name, the
potent pharmacological activity classifies it as a characteristic hazardous waste if discarded.

[1]

SDS Verification: Always maintain the specific Safety Data Sheet (SDS) from your vendor
(e.g., Tocris, Sigma, Cayman) in the lab safety binder.[1]

Local EHS: Protocols listed here are best practices. Always verify with your institution's
Environmental Health & Safety (EHS) department for site-specific deviations.

References

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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